Cas no 2166170-18-7 ((1S,2R)-1-fluoro-2-methylcyclopropane-1-carboxylic acid)

• Product Name: (1S,2R)-1-fluoro-2-methylcyclopropane-1-carboxylic acid
• CAS No: 2166170-18-7
• MF: C₅H₇FO₂
• MW: 118.106285333633
• CID: 6233047
• PubChem ID: 155819622
• Update Time: 2025-10-25

(1S,2R)-1-fluoro-2-methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-1-fluoro-2-methylcyclopropane-1-carboxylic acid
• 56695-98-8
• 2166170-18-7
• rac-(1R,2S)-1-fluoro-2-methylcyclopropane-1-carboxylic acid
• EN300-1177657
• EN300-1091381

• Inchi： 1S/C5H7FO2/c1-3-2-5(3,6)4(7)8/h3H,2H2,1H3,(H,7,8)/t3-,5+/m1/s1
• InChI Key： VUCUGTZPWIJWPK-WUJLRWPWSA-N
• SMILES： F[C@@]1(C(=O)O)C[C@H]1C

Computed Properties

• Exact Mass: 118.04300762g/mol
• Monoisotopic Mass: 118.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.3Ų

Additional information on (1S,2R)-1-fluoro-2-methylcyclopropane-1-carboxylic acid

Comprehensive Overview of (1S,2R)-1-fluoro-2-methylcyclopropane-1-carboxylic acid (CAS No. 2166170-18-7)

(1S,2R)-1-fluoro-2-methylcyclopropane-1-carboxylic acid (CAS No. 2166170-18-7) is a fluorinated cyclopropane derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound's stereochemistry and fluorine substitution play pivotal roles in its biological activity, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications in enzyme inhibition and metabolic stability enhancement, which align with current trends in precision medicine and sustainable agriculture.

The cyclopropane ring in (1S,2R)-1-fluoro-2-methylcyclopropane-1-carboxylic acid contributes to its conformational rigidity, a feature highly sought after in the design of small-molecule therapeutics. This rigidity often translates to improved target binding affinity and selectivity, addressing a common challenge in modern drug development. Recent studies have explored its utility in protease inhibitors and receptor modulators, topics frequently searched in academic and industrial databases.

From a synthetic chemistry perspective, the introduction of fluorine atoms into organic molecules like (1S,2R)-1-fluoro-2-methylcyclopropane-1-carboxylic acid has become a hot topic due to fluorine's ability to influence lipophilicity, bioavailability, and metabolic resistance. These properties are crucial for developing next-generation pharmaceuticals with improved pharmacokinetic profiles. The compound's chiral centers also make it an interesting case study for asymmetric synthesis techniques, another area of high interest in organic chemistry forums.

Environmental considerations have brought green chemistry approaches to the forefront of compound synthesis. (1S,2R)-1-fluoro-2-methylcyclopropane-1-carboxylic acid presents opportunities for developing atom-economical and catalytic synthetic routes, addressing the growing demand for sustainable chemical processes. This aligns with frequent searches for eco-friendly synthesis methods and reduced waste production in chemical manufacturing.

In material science applications, the steric effects and electronic properties imparted by the fluoromethyl group in (1S,2R)-1-fluoro-2-methylcyclopropane-1-carboxylic acid have shown promise in modifying polymer characteristics. Researchers investigating high-performance materials often explore such fluorinated building blocks for their potential to enhance thermal stability and chemical resistance - properties highly valued in advanced material development.

Analytical characterization of (1S,2R)-1-fluoro-2-methylcyclopropane-1-carboxylic acid typically involves advanced techniques like chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for verifying the compound's stereochemical purity, a critical quality attribute given the increasing regulatory emphasis on enantiomeric control in active pharmaceutical ingredients. The growing literature on analytical method development for chiral compounds reflects the importance of this aspect.

The pharmaceutical industry's shift toward targeted therapies has increased demand for specialized intermediates like (1S,2R)-1-fluoro-2-methylcyclopropane-1-carboxylic acid. Its structural features make it particularly relevant for kinase inhibitors and GPCR-targeted drugs, two of the most searched categories in current medicinal chemistry. The compound's potential in addressing drug resistance mechanisms, a major concern in oncology and infectious disease treatment, further enhances its research value.

From a commercial perspective, (1S,2R)-1-fluoro-2-methylcyclopropane-1-carboxylic acid represents part of the growing market for fluorine-containing fine chemicals. The global increase in FDG (fluorine drug development) initiatives has created substantial interest in such compounds, with many researchers investigating their structure-activity relationships through computational and experimental approaches. This trend is evident in the rising number of publications and patents involving fluorinated small molecules.

Safety assessments of (1S,2R)-1-fluoro-2-methylcyclopropane-1-carboxylic acid follow standard protocols for laboratory chemicals, with particular attention to its fluorine content and acidic properties. Proper handling procedures align with general chemical hygiene practices, a topic frequently covered in safety training modules and laboratory guidelines. The compound's stability profile makes it suitable for various storage conditions, an important consideration for research and manufacturing facilities.

Future research directions for (1S,2R)-1-fluoro-2-methylcyclopropane-1-carboxylic acid may explore its incorporation into bioconjugates or as a building block for metal-organic frameworks (MOFs), two rapidly developing areas that combine chemistry with biological and materials applications. The compound's versatility ensures its continued relevance in addressing current scientific challenges, from drug discovery bottlenecks to advanced material design requirements.